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Compound of Interest

Compound Name: Captan-d6

Cat. No.: B15565400

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling Captan-d6. The following procedural
steps and data are designed to ensure the safe handling, use, and disposal of this compound
in a laboratory setting.

Hazard Identification and Summary

Captan-d6 is the deuterated form of Captan, a fungicide.[1] While specific data for the
deuterated compound is limited, the safety precautions for Captan should be strictly followed.
Captan is a hazardous substance with multiple routes of exposure and potential for serious
health effects.[2]

Hazard Classification:
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Hazard Category

Classification

Key Information

Citations

Acute Toxicity

Category 3
(Inhalation), Category
4 (Oral, Dermal)

Toxic if inhaled;

Harmful if swallowed

or in contact with skin.

[3]4]

Eye Damage/Irritation

Category 1

Causes serious eye

damage.

[4]

Skin Sensitization

Category 1

May cause an allergic

skin reaction.

[4]

Carcinogenicity

Category 2

Suspected of causing

cancer.

[4]

Germ Cell
Mutagenicity

Category 1B

May cause genetic

defects.

[4]

Aquatic Toxicity

Acute Category 1

Very toxic to aquatic

life.

[4]

Physical and Chemical Hazards:

o Pure Captan is a solid, but it is often dissolved in flammable or combustible liquid carriers.[2]

 In case of fire, poisonous gases are produced, including sulfur oxides, nitrogen oxides,

hydrogen chloride, and phosgene.[2]

o Captan may react with water to form hydrogen chloride gas and is incompatible with strong

alkalis.[2]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent exposure through dermal, ocular, and inhalation

routes, which are the primary ways pesticides can enter the body.[5][6] The following table

outlines the required PPE for handling Captan-d6.

Required Personal Protective Equipment:
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Body Part Required PPE

Material and L
. Citations
Specifications

Chemical-resistant
Hands
gloves

Unlined, chemical-
resistant gloves (e.g.,
nitrile, neoprene, or
butyl rubber). Avoid
cotton or leather 516171
gloves. Glove

thickness of 12 to 22

mils is common for

chemical resistance.

Safety Goggles and

Eyes/Face )
Face Shield

Use safety goggles

meeting chemical

splash resistance

standards. A face

shield should be worn

over goggles when BlEE]
there is a significant

risk of splashing

during mixing or

handling.

Laboratory Coat and
Body Chemical-resistant

Apron

Along-sleeved lab
coat is a minimum
requirement. When
handling concentrates
or significant [61[81[9]
quantities, wear a
chemical-resistant

apron or coveralls

(e.g., Tyvek®).

Respiratory Respirator

A NIOSH-approved [51[7]
respirator is

recommended,

especially when

handling the solid
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powder form or
working outside of a
certified chemical

fume hood.

Closed-toe Shoes and
Feet
Boot Covers

Wear closed-toe,
chemical-resistant

shoes. For larger-

scale work or spill

response, use
chemical-resistant 1B109]
boots with pant legs

worn over the boots to

prevent chemicals

from entering.

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational workflow is critical for minimizing exposure and ensuring

safety.

o Review Documentation: Before use, thoroughly read the Safety Data Sheet (SDS) for

Captan-d6.[3]

» Designate Work Area: Conduct all handling, weighing, and dilution of Captan-d6 within a

certified chemical fume hood to minimize inhalation exposure.[10]

o Assemble PPE: Put on all required PPE as specified in the table above before entering the

designated handling area.[8]

» Prepare Spill Kit: Ensure a spill kit appropriate for solid chemical spills is readily accessible.

e Weighing: If working with the solid form, carefully weigh the required amount in the chemical

fume hood. Use anti-static weigh paper or a contained balance enclosure if available.

 Dilution: If preparing a solution, slowly add the Captan-d6 to the solvent to avoid splashing.

Captan-d6 is slightly soluble in chloroform, ethyl acetate, and methanol.[11]
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o Labeling: Immediately label all prepared solutions with the chemical name, concentration,
date, and appropriate hazard warnings.

o Execution: During the experiment, keep all containers with Captan-d6 sealed when not in
immediate use.

» Decontaminate Surfaces: Wipe down all work surfaces and equipment in the chemical fume
hood with an appropriate cleaning agent.

e PPE Removal: Remove PPE in the correct order to avoid cross-contamination. Wash gloves
with soap and water before removing them.[5] Wash hands thoroughly with soap and water
after all other PPE has been removed.

e Laundering: Wash any contaminated reusable clothing, such as lab coats, separately from
other laundry using hot water and detergent.[8]

Disposal Plan

Captan-d6 and all contaminated materials must be disposed of as hazardous chemical waste.
[10] Improper disposal can harm the environment and violate regulations.

Disposal Procedures:
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Waste Type Disposal Method Citations
Collect in a clearly labeled,
sealed, and compatible
) hazardous waste container. Do
Unused Captan-d6 (Solid or o
) not mix with other waste [10]
Solution)
streams unless approved by
your institution's Environmental
Health & Safety (EHS) office.
) Collect all solid waste in a
Contaminated Labware (e.qg., )
] ] ] designated, labeled hazardous  [10]
pipette tips, vials) )
waste container.
Dispose of as hazardous
Contaminated PPE (e.g., waste in a designated [10]

gloves, disposable aprons)

container. Do not place in

regular trash.

Aqueous Waste

Captan is very toxic to aquatic
life; do not dispose of down the
drain.[4] Collect all liquid waste
in a labeled hazardous waste
container. Captan decomposes
in alkaline conditions (pH > 8),
which may be a basis for
chemical treatment by a
certified waste disposal
vendor.[12]

Emergency Procedures

In case of accidental exposure, immediate action is crucial.

First Aid Measures:
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Exposure Route

Immediate Action

Citations

Immediately flush eyes with
large amounts of water for at

least 15 minutes, lifting upper

Eye Contact

contact lenses if present and
easy to do. Seek immediate

medical attention.

and lower eyelids. Remove

[2]

Quickly remove all

contaminated clothing.

Immediately wash the affected

Skin Contact

skin area with plenty of soap

[2113]

and water. If skin irritation or a

rash occurs, seek medical

attention.

Move the person to fresh air. If

the person is not breathing,

Inhalation

call for emergency medical

[2][13]

help. Seek immediate medical

attention.

Do NOT induce vomiting.

Rinse the mouth with water.

Give a glass of water to drink.

Ingestion

to an unconscious person.

Seek immediate medical

attention.

Never give anything by mouth [41[13]

Workflow for Safe Handling of Captan-d6

The following diagram illustrates the logical workflow for safely handling Captan-d6 in a

laboratory setting.
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Caption: Workflow for the safe handling and disposal of Captan-d6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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